N-(3,4-dimethoxyphenyl)-5-[(2-methoxyphenoxy)methyl]-2-furamide

• Molecular Formula: C21H21NO6
• Molecular Weight: 383.4 g/mol
• IUPAC Name: N-(3,4-dimethoxyphenyl)-5-[(2-methoxyphenoxy)methyl]furan-2-carboxamide
• InChI: InChI=1S/C21H21NO6/c1-24-16-6-4-5-7-18(16)27-13-15-9-11-19(28-15)21(23)22-14-8-10-17(25-2)20(12-14)26-3/h4-12H,13H2,1-3H3,(H,22,23)
• InChI Key: JIYLVEOWJKQRPA-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC=C(O2)COC3=CC=CC=C3OC)OC

Description

N-(3,4-dimethoxyphenyl)-5-[(2-methoxyphenoxy)methyl]-2-furamide, also known as DMF, is a synthetic compound that has been extensively studied for its potential medicinal properties. DMF belongs to the class of compounds known as furan derivatives and has been found to have a variety of biological effects.

Mechanism of Action

N-(3,4-dimethoxyphenyl)-5-[(2-methoxyphenoxy)methyl]-2-furamide has been found to modulate the activity of various signaling pathways in cells, including the Nrf2 pathway, which is involved in the regulation of antioxidant and anti-inflammatory responses. N-(3,4-dimethoxyphenyl)-5-[(2-methoxyphenoxy)methyl]-2-furamide has also been found to inhibit the activity of the transcription factor NF-κB, which is involved in the regulation of inflammatory responses.
Biochemical and Physiological Effects:
N-(3,4-dimethoxyphenyl)-5-[(2-methoxyphenoxy)methyl]-2-furamide has been found to have a variety of biochemical and physiological effects. It has been found to increase the expression of antioxidant enzymes, reduce the production of pro-inflammatory cytokines, and inhibit the activation of immune cells. N-(3,4-dimethoxyphenyl)-5-[(2-methoxyphenoxy)methyl]-2-furamide has also been found to have neuroprotective effects, including the ability to reduce the production of reactive oxygen species and prevent neuronal cell death.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethoxyphenyl)-5-[(2-methoxyphenoxy)methyl]-2-furamide has several advantages for use in lab experiments, including its ability to modulate multiple signaling pathways and its low toxicity. However, N-(3,4-dimethoxyphenyl)-5-[(2-methoxyphenoxy)methyl]-2-furamide has some limitations, including its limited solubility in water and its potential to react with other compounds in biological systems.

Future Directions

There are several potential future directions for the study of N-(3,4-dimethoxyphenyl)-5-[(2-methoxyphenoxy)methyl]-2-furamide. One area of research could focus on the development of new synthetic methods for N-(3,4-dimethoxyphenyl)-5-[(2-methoxyphenoxy)methyl]-2-furamide that could improve its solubility and bioavailability. Another area of research could focus on the identification of new therapeutic applications for N-(3,4-dimethoxyphenyl)-5-[(2-methoxyphenoxy)methyl]-2-furamide, including its potential use in the treatment of other neurodegenerative diseases. Additionally, future research could focus on the development of new N-(3,4-dimethoxyphenyl)-5-[(2-methoxyphenoxy)methyl]-2-furamide analogs with improved pharmacological properties.

Synthesis Methods

N-(3,4-dimethoxyphenyl)-5-[(2-methoxyphenoxy)methyl]-2-furamide can be synthesized using a variety of methods, including the reaction of 3,4-dimethoxybenzaldehyde with 2-methoxyphenol in the presence of a catalyst. This reaction produces the intermediate compound 3,4-dimethoxyphenyl-2-methoxyphenylmethanone, which can then be converted to N-(3,4-dimethoxyphenyl)-5-[(2-methoxyphenoxy)methyl]-2-furamide by reacting it with furfurylamine in the presence of a reducing agent.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-5-[(2-methoxyphenoxy)methyl]-2-furamide has been extensively studied for its potential use in the treatment of various diseases. It has been found to have anti-inflammatory, anti-tumor, and anti-viral properties. N-(3,4-dimethoxyphenyl)-5-[(2-methoxyphenoxy)methyl]-2-furamide has been studied for its use in the treatment of multiple sclerosis, Alzheimer's disease, and Parkinson's disease.